2-ethoxy-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]benzamide
• InChI: InChI=1S/C19H21N3O3/c1-3-24-16-8-5-4-7-14(16)19(23)20-11-10-18-21-15(13-22(18)2)17-9-6-12-25-17/h4-9,12-13H,3,10-11H2,1-2H3,(H,20,23)
• InChI Key: ZFUACRHLUSQMNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCC2=NC(=CN2C)C3=CC=CO3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

2-ethoxy-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)benzamide, also known as EKI-785, is a small molecule inhibitor that has gained attention in recent years for its potential use in cancer treatment. This compound has been shown to have a strong inhibitory effect on the epidermal growth factor receptor (EGFR) and has been studied extensively in preclinical models.

Scientific Research Applications

Antiprotozoal Agents

Compounds structurally related to 2-ethoxy-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)benzamide have been synthesized and evaluated for their antiprotozoal properties. These compounds, including diamidines and prodrugs, exhibit strong DNA affinities and have shown significant in vitro and in vivo activity against protozoal infections, particularly Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential applications in treating diseases like African sleeping sickness and malaria (Ismail et al., 2004).

Crystal Structure Analysis

Research involving compounds structurally similar to 2-ethoxy-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)benzamide has contributed to the understanding of crystal structures in chemical compounds. For example, studies on ethyl (2,5-dioxo-1-phenyl-2,3-dihydro-1H,5H-1-benzofuro[3,2-d]imidazo[1,2-a]pyrimidin-3-yl)acetate have shed light on molecular planarity and intermolecular interactions, which are crucial in the field of crystallography and material science (Deng et al., 2010).

Anticancer and Antiangiogenic Activity

Similar compounds have been investigated for their anticancer and antiangiogenic activities. One study focused on derivatives of 3-arylaminobenzofuran, showing potent antiproliferative activity against cancer cells and the ability to disrupt vascular systems in tumors. These findings suggest potential therapeutic applications in cancer treatment (Romagnoli et al., 2015).

Corrosion Inhibition

Compounds with a similar structure have been explored as corrosion inhibitors. For example, amino acid compounds with imidazole derivatives have shown efficacy in protecting steel surfaces in acidic environments. This research has implications in industrial applications, particularly in the field of materials science and engineering (Yadav et al., 2015).

Conformational Analysis and Quantum Descriptors

Studies have been conducted on imidazole derivatives to understand their conformational behavior and quantum descriptors. This research is significant in computational chemistry and drug design, aiding in the prediction of molecular behavior and interactions (Kumar et al., 2020).